2,6-dibromospirost-4-ene-3-one
2,6-dibromospirost-4-ene-3-one
Brand Name:
Vulcanchem
CAS No.:
117572-30-2
VCID:
VC0218442
InChI:
InChI=1S/C27H38Br2O3/c1-14-5-8-27(31-13-14)15(2)24-23(32-27)11-18-16-9-20(28)19-10-22(30)21(29)12-26(19,4)17(16)6-7-25(18,24)3/h10,14-18,20-21,23-24H,5-9,11-13H2,1-4H3/t14-,15+,16-,17+,18+,20-,21-,23+,24+,25+,26-,27-/m1/s1
SMILES:
CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC(C6=CC(=O)C(CC56C)Br)Br)C)C)OC1
Molecular Formula:
C27H38Br2O3
Molecular Weight:
570.4 g/mol
2,6-dibromospirost-4-ene-3-one
CAS No.: 117572-30-2
Main Products
VCID: VC0218442
Molecular Formula: C27H38Br2O3
Molecular Weight: 570.4 g/mol
| CAS No. | 117572-30-2 |
|---|---|
| Product Name | 2,6-dibromospirost-4-ene-3-one |
| Molecular Formula | C27H38Br2O3 |
| Molecular Weight | 570.4 g/mol |
| IUPAC Name | (1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,15R,19R)-15,19-dibromo-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-ene-6,2'-oxane]-16-one |
| Standard InChI | InChI=1S/C27H38Br2O3/c1-14-5-8-27(31-13-14)15(2)24-23(32-27)11-18-16-9-20(28)19-10-22(30)21(29)12-26(19,4)17(16)6-7-25(18,24)3/h10,14-18,20-21,23-24H,5-9,11-13H2,1-4H3/t14-,15+,16-,17+,18+,20-,21-,23+,24+,25+,26-,27-/m1/s1 |
| Standard InChIKey | DBLMLRCDNYKIBP-UXDLZFPYSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4C[C@H](C6=CC(=O)[C@@H](C[C@]56C)Br)Br)C)C)OC1 |
| SMILES | CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC(C6=CC(=O)C(CC56C)Br)Br)C)C)OC1 |
| Canonical SMILES | CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC(C6=CC(=O)C(CC56C)Br)Br)C)C)OC1 |
| Synonyms | 2,6-DBSEO 2,6-dibromospirost-4-ene-3-one |
| PubChem Compound | 21155730 |
| Last Modified | Nov 11 2021 |
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